Cas no 612041-67-5 (4-(2-fluorobenzenesulfonamido)benzoic acid)

• Product Name: 4-(2-fluorobenzenesulfonamido)benzoic acid
• CAS No: 612041-67-5
• MF: C₁₃H₁₀FNO₄S
• MW: 295.286205768585
• MDL: MFCD03786828
• CID: 3110489
• PubChem ID: 697891
• Update Time: 2025-06-09

4-(2-fluorobenzenesulfonamido)benzoic acid Chemical and Physical Properties

Names and Identifiers

• 4-((2-fluorophenyl)sulfonamido)benzoic acid
• 4-(2-fluorobenzenesulfonamido)benzoic acid

• MDL： MFCD03786828
• Inchi： 1S/C13H10FNO4S/c14-11-3-1-2-4-12(11)20(18,19)15-10-7-5-9(6-8-10)13(16)17/h1-8,15H,(H,16,17)
• InChI Key： HADUKEXPXYPMIY-UHFFFAOYSA-N
• SMILES： S(C1C=CC=CC=1F)(NC1C=CC(C(=O)O)=CC=1)(=O)=O

Additional information on 4-(2-fluorobenzenesulfonamido)benzoic acid

4-(2-Fluorobenzenesulfonamido)benzoic Acid (CAS No. 612041-67-5): An Overview and Recent Advances

4-(2-Fluorobenzenesulfonamido)benzoic acid (CAS No. 612041-67-5) is a versatile compound with significant applications in the fields of medicinal chemistry and pharmaceutical research. This article provides a comprehensive overview of the compound, including its chemical structure, synthesis methods, biological activities, and recent advancements in its use as a potential therapeutic agent.

Chemical Structure and Properties

4-(2-Fluorobenzenesulfonamido)benzoic acid is an aromatic compound characterized by a benzoic acid moiety linked to a 2-fluorobenzenesulfonamide group. The presence of the fluorine atom and the sulfonamide functional group imparts unique chemical and biological properties to the molecule. The compound has a molecular formula of C₁₃H₁₀FNO₃S and a molecular weight of 285.3 g/mol. It is typically found as a white crystalline solid with good solubility in polar solvents such as dimethyl sulfoxide (DMSO) and dimethylformamide (DMF).

Synthesis Methods

The synthesis of 4-(2-fluorobenzenesulfonamido)benzoic acid can be achieved through several routes, each with its own advantages and limitations. One common method involves the reaction of 4-aminobenzoic acid with 2-fluorobenzenesulfonyl chloride in the presence of a base such as triethylamine or pyridine. This reaction proceeds via nucleophilic substitution, leading to the formation of the desired product. Another approach involves the coupling of 4-bromobenzoic acid with 2-fluorobenzenesulfonamide using palladium-catalyzed cross-coupling reactions, such as the Suzuki-Miyaura coupling.

Biological Activities

4-(2-Fluorobenzenesulfonamido)benzoic acid has been extensively studied for its biological activities, particularly in the context of its potential as a therapeutic agent. Research has shown that this compound exhibits significant anti-inflammatory and anti-cancer properties. For instance, studies have demonstrated that it can inhibit the activity of cyclooxygenase (COX) enzymes, which are key mediators of inflammation. Additionally, it has been found to induce apoptosis in various cancer cell lines, making it a promising candidate for cancer therapy.

Recent Advances in Research

In recent years, there have been several notable advancements in the research on 4-(2-fluorobenzenesulfonamido)benzoic acid. One study published in the Journal of Medicinal Chemistry reported that this compound can effectively inhibit the growth of human breast cancer cells by targeting multiple signaling pathways involved in cell proliferation and survival. Another study published in Cancer Research highlighted its potential as a dual inhibitor of COX-2 and 5-lipoxygenase (5-LOX), suggesting its utility in treating inflammatory diseases such as arthritis.

Clinical Applications and Future Prospects

The promising biological activities of 4-(2-fluorobenzenesulfonamido)benzoic acid have spurred interest in its clinical applications. Preclinical studies have shown that it is well-tolerated and exhibits low toxicity, making it suitable for further development as a therapeutic agent. Several pharmaceutical companies are currently investigating its potential for treating various diseases, including cancer and inflammatory disorders. Future research will focus on optimizing its pharmacokinetic properties and evaluating its efficacy in clinical trials.

Conclusion

In conclusion, 4-(2-fluorobenzenesulfonamido)benzoic acid (CAS No. 612041-67-5) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for developing new therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and clinical applications, paving the way for future advancements in drug discovery and development.